Cas no 147149-88-0 (methyl 6-amino-2-bromo-3-methylbenzoate)

• Product Name: methyl 6-amino-2-bromo-3-methylbenzoate
• CAS No: 147149-88-0
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 1006748
• PubChem ID: 10332048
• Update Time: 2025-09-20

methyl 6-amino-2-bromo-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 6-amino-2-bromo-3-methylbenzoate
• F52299
• SCHEMBL7827697
• methyl 2-amino-6-bromo-5-methylbenzoate
• 147149-88-0
• CS-0361905
• DB-297855

• Inchi： 1S/C9H10BrNO2/c1-5-3-4-6(11)7(8(5)10)9(12)13-2/h3-4H,11H2,1-2H3
• InChI Key： SBCITSMTYQMGIN-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C(=O)OC)N

Computed Properties

• Exact Mass: 242.9895
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32